tert-Butyl methyl(2-azaspiro[3.3]heptan-6-yl)carbamate oxalate
Overview
Description
“tert-Butyl methyl(2-azaspiro[3.3]heptan-6-yl)carbamate oxalate” is a chemical compound with the CAS Number: 2173991-80-3 . It is a solid substance and is used in various applications such as drug synthesis and catalysis.
Synthesis Analysis
The synthesis of similar compounds involves the use of reagents like tert-butyl 6-hydroxy-2-azaspiro [3.3]heptane-2-carboxylate in dichloromethane, treated with Dess-Martin periodinane .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)13-8-9-4-12(5-9)6-12-7-12;/h9,13H,4-8H2,1-3H3,(H,13,15);1H .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The molecular weight is 262.78 . More specific physical and chemical properties are not available in the current resources.Scientific Research Applications
Environmental Impact and Bioremediation
Synthetic Phenolic Antioxidants (SPAs) and Environmental Concerns : SPAs, including compounds like tert-butyl derivatives, have been detected in various environmental matrices. Their presence in the environment raises concerns due to potential toxicity and pollution. Future studies should aim at developing SPAs with lower toxicity and environmental impact (Liu & Mabury, 2020).
Decomposition of Methyl Tert-Butyl Ether (MTBE) : Research on the decomposition of MTBE, a related compound, by adding hydrogen in a cold plasma reactor has shown that radio frequency plasma can be an effective method for MTBE decomposition, suggesting potential applications for related compounds (Hsieh et al., 2011).
Biodegradation of MTBE : The degradation of MTBE, a compound structurally related to tert-butyl methyl(2-azaspiro[3.3]heptan-6-yl)carbamate oxalate, has been extensively studied. Under certain conditions, MTBE can be biodegraded, albeit more slowly compared to other hydrocarbons. This suggests the potential for bioremediation strategies for similar compounds (Schmidt et al., 2004).
Review of MTBE Environmental Behavior : A comprehensive review of MTBE's environmental behavior has shown that it can significantly dissolve in water when mixed with gasoline. MTBE's weak sorption to subsurface solids indicates that it, and possibly related compounds, can easily migrate through groundwater. This underlines the importance of developing effective remediation strategies (Squillace et al., 1997).
Chemical Synthesis and Industrial Applications
- Synthetic Routes of Vandetanib : Research on synthetic routes of vandetanib, which involves the use of tert-butyl derivatives, has highlighted efficient methods for industrial production. This indicates the relevance of tert-butyl derivatives in synthesizing complex molecules for various applications, including pharmaceuticals (Mi, 2015).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)-N-methylcarbamate;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14(4)9-5-12(6-9)7-13-8-12;3-1(4)2(5)6/h9,13H,5-8H2,1-4H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSHZILLHUIRCLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)C1CC2(C1)CNC2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl methyl(2-azaspiro[3.3]heptan-6-yl)carbamate oxalate | |
CAS RN |
2173991-65-4 | |
Record name | Carbamic acid, N-2-azaspiro[3.3]hept-6-yl-N-methyl-, 1,1-dimethylethyl ester, ethanedioate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2173991-65-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.